A Technical Guide to 2-Fluoro-5-hydroxyphenylboronic Acid: Properties, Synthesis, and Applications in Drug Discovery
A Technical Guide to 2-Fluoro-5-hydroxyphenylboronic Acid: Properties, Synthesis, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of 2-Fluoro-5-hydroxyphenylboronic acid, a versatile building block in organic synthesis with significant potential in medicinal chemistry and materials science. This document covers its chemical identity, physical properties, synthesis, and key applications, with a focus on its utility in the development of novel therapeutics.
Chemical Identity and Structure
2-Fluoro-5-hydroxyphenylboronic acid is an organoboron compound featuring a phenyl ring substituted with a fluorine atom, a hydroxyl group, and a boronic acid moiety.
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Chemical Name: 2-Fluoro-5-hydroxyphenylboronic acid
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CAS Number: 1150114-52-5[1]
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Molecular Formula: C₆H₆BFO₃[1]
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Molecular Weight: 155.92 g/mol
Structure:
The structure of 2-Fluoro-5-hydroxyphenylboronic acid, with the IUPAC name (2-Fluoro-5-hydroxyphenyl)boronic acid, is depicted below:
Structural Representations:
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SMILES: OB(C1=CC(O)=CC=C1F)O
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InChI: 1S/C6H6BFO3/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3,9-11H
Physicochemical Properties
A summary of the known physical and chemical properties of 2-Fluoro-5-hydroxyphenylboronic acid is provided in the table below. It is important to note that while some data are readily available from commercial suppliers, other specific experimental values such as melting point, pKa, and solubility for this particular isomer are not widely reported in public literature.
| Property | Value | Reference |
| CAS Number | 1150114-52-5 | [1] |
| Molecular Formula | C₆H₆BFO₃ | [1] |
| Molecular Weight | 155.92 g/mol | |
| Appearance | White to brown powder or crystal | |
| Purity | Typically ≥95% (as per commercial suppliers) | |
| Storage Conditions | Room temperature, in a cool and dark place is recommended. Store under an inert atmosphere. | [2] |
Note: Specific analytical data such as NMR spectra are often confirmed by suppliers but may not be publicly disseminated. Researchers should verify the identity and purity of the compound upon acquisition.
Synthesis of 2-Fluoro-5-hydroxyphenylboronic Acid
A logical workflow for this synthesis is presented below:
Experimental Protocols: Application in Suzuki-Miyaura Coupling
2-Fluoro-5-hydroxyphenylboronic acid is a valuable reagent in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, which is a powerful method for forming carbon-carbon bonds. Below is a representative protocol for the Suzuki-Miyaura coupling of an aryl halide with 2-Fluoro-5-hydroxyphenylboronic acid.
Objective: To synthesize a biaryl compound via Suzuki-Miyaura coupling.
Materials:
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Aryl halide (e.g., aryl bromide or iodide) (1.0 mmol, 1.0 equiv)
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2-Fluoro-5-hydroxyphenylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv)
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Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)
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Base (e.g., K₂CO₃, Na₂CO₃, or K₃PO₄, 2.0-3.0 equiv)
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Solvent (e.g., a mixture of dioxane and water, or THF and water)
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Inert gas (Argon or Nitrogen)
Procedure:
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To a dry reaction flask, add the aryl halide (1.0 mmol), 2-Fluoro-5-hydroxyphenylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).
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The flask is sealed with a septum, and the atmosphere is replaced with an inert gas by evacuating and backfilling three times.
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The palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) is added to the flask under the inert atmosphere.
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A degassed solvent mixture (e.g., 1,4-dioxane and water, 4:1 v/v, 10 mL) is added via syringe.
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The reaction mixture is heated to 80-100 °C and stirred vigorously. The progress of the reaction is monitored by a suitable technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Upon completion, the reaction mixture is cooled to room temperature.
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The mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.
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The crude product is then purified by a suitable method, such as column chromatography on silica gel, to yield the desired biaryl product.
The workflow for a typical Suzuki-Miyaura coupling reaction is illustrated below:
Applications in Drug Discovery and Medicinal Chemistry
Boronic acids and their derivatives are of significant interest in medicinal chemistry due to their unique chemical properties that allow for diverse biological activities. While specific research detailing the biological targets of derivatives of 2-Fluoro-5-hydroxyphenylboronic acid is limited, the broader class of fluorinated phenylboronic acids serves as key building blocks for compounds with various therapeutic applications.
Potential Therapeutic Areas:
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Anticancer Agents: The incorporation of a fluorine atom can enhance the metabolic stability and cell permeability of drug candidates. Phenylboronic acids are precursors to compounds that have been investigated as inhibitors of various enzymes involved in cancer progression.
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Antibacterial and Antifungal Agents: Some benzoxaboroles, which can be synthesized from 2-formylphenylboronic acids, have shown potent antimicrobial activity. A notable mechanism of action is the inhibition of leucyl-tRNA synthetase (LeuRS), an essential enzyme in microbial protein synthesis.
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Enzyme Inhibition: The boronic acid moiety can act as a transition-state analog inhibitor of serine proteases and other hydrolases. This makes it a valuable pharmacophore for designing targeted enzyme inhibitors.
The general mechanism of action for a boronic acid-based enzyme inhibitor is depicted below:
Conclusion
2-Fluoro-5-hydroxyphenylboronic acid is a valuable and versatile chemical building block for researchers in organic synthesis, medicinal chemistry, and materials science. Its trifunctional nature allows for the strategic introduction of a fluoro-hydroxyphenyl moiety into a wide range of molecular scaffolds. While there is a need for more publicly available data on its specific physicochemical properties and biological applications, its utility in robust synthetic methodologies like the Suzuki-Miyaura coupling is well-established. As the demand for novel, fluorine-containing pharmaceuticals and functional materials grows, the importance of reagents such as 2-Fluoro-5-hydroxyphenylboronic acid in enabling innovation is set to increase.





